Cas no 1824477-30-6 (Methyl [(piperidin-3-yl)carbamoyl]formate)

• Product Name: Methyl [(piperidin-3-yl)carbamoyl]formate
• CAS No: 1824477-30-6
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 5695123
• PubChem ID: 117126323
• Update Time: 2025-07-01

Methyl [(piperidin-3-yl)carbamoyl]formate Chemical and Physical Properties

Names and Identifiers

• Methyl[(piperidin-3-yl)carbamoyl]formate
• Methyl [(piperidin-3-yl)carbamoyl]formate
• EN300-719243
• 1824477-30-6

• Inchi： 1S/C8H14N2O3/c1-13-8(12)7(11)10-6-3-2-4-9-5-6/h6,9H,2-5H2,1H3,(H,10,11)
• InChI Key： VPKCGFJPQRCMEG-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OC)NC1CNCCC1

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.4Ų

Additional information on Methyl [(piperidin-3-yl)carbamoyl]formate

Methyl [(piperidin-3-yl)carbamoyl]formate: A Comprehensive Overview

Methyl [(piperidin-3-yl)carbamoyl]formate (CAS No. 1824477-30-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This comprehensive overview delves into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of Methyl [(piperidin-3-yl)carbamoyl]formate.

Chemical Structure and Properties

Methyl [(piperidin-3-yl)carbamoyl]formate is a derivative of piperidine, a six-membered heterocyclic amine. The compound features a piperidine ring substituted at the 3-position with a carbamoyl group, which is further esterified with formic acid. The molecular formula of Methyl [(piperidin-3-yl)carbamoyl]formate is C₉H₁₅NO₄, and its molecular weight is 197.22 g/mol. The presence of the piperidine ring and the carbamoyl group imparts unique chemical properties to this compound, making it an interesting subject for both academic and industrial research.

The physical properties of Methyl [(piperidin-3-yl)carbamoyl]formate include its solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). It is also slightly soluble in water, which facilitates its use in various biological assays and drug delivery systems. The compound's stability under different conditions, such as temperature and pH, has been extensively studied to ensure its suitability for pharmaceutical applications.

Synthesis Methods

The synthesis of Methyl [(piperidin-3-yl)carbamoyl]formate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-piperidinocarbonyl chloride with methyl formate in the presence of a base such as triethylamine. This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the coupling of 3-piperidinecarboxylic acid with methyl formate using coupling reagents like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) and 1-hydroxybenzotriazole (HOBt).

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for Methyl [(piperidin-3-yl)carbamoyl]formate. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation. These methods not only enhance the efficiency of the synthesis process but also align with sustainable chemistry practices.

Biological Activities and Applications

Methyl [(piperidin-3-yl)carbamoyl]formate has been investigated for its potential biological activities, particularly in the context of drug discovery and development. One area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Studies have shown that Methyl [(piperidin-3-yl)carbamoyl]formate can interact with specific GPCRs, leading to modulation of signaling pathways involved in various physiological processes.

In addition to its receptor-modulating properties, Methyl [(piperidin-3-yl)carbamoyl]formate has demonstrated potential as an inhibitor of enzymes involved in metabolic pathways. For example, it has been found to inhibit certain isoforms of cytochrome P450 enzymes, which play crucial roles in drug metabolism. This property makes it a valuable tool for studying enzyme kinetics and for developing drugs with improved pharmacokinetic profiles.

Clinical Relevance and Future Directions

The clinical relevance of Methyl [(piperidin-3-yl)carbamoyl]formate is an active area of research. Preclinical studies have shown promising results in various disease models, including neurodegenerative disorders, inflammatory conditions, and cancer. For instance, its ability to modulate GPCRs has been linked to neuroprotective effects in models of Parkinson's disease and Alzheimer's disease.

In the realm of cancer research, Methyl [(piperidin-3-yl)carbamoyl]formate has been explored for its potential as an anticancer agent. Studies have demonstrated its ability to inhibit cell proliferation and induce apoptosis in various cancer cell lines. These findings suggest that further investigation into the mechanisms underlying these effects could lead to the development of novel therapeutic strategies.

Conclusion

Methyl [(piperidin)\-3\-yl\)carbamoyl]formate (CAS No. 1824477\-30\-6)em\*\*> is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research\. Its unique chemical structure and biological activities make it an attractive candidate for further investigation\. As research continues to uncover new insights into its mechanisms of action\*, it is likely that \*Methyl \[(piperidin)\-3\-yl\)carbamoyl]formate\* will play an increasingly important role in the development of innovative therapeutic agents\.*em\*\*>*em\*\*>*em\*\*>*em\*\*>*em\*\*>*em\*\*>*em\*\*>*em\*\*>